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Compound of Interest

Compound Name: Conivaptan-d4

Cat. No.: B1647940 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with Conivaptan-d4. The following procedural

guidance is designed to ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

Conivaptan-d4 is a deuterated analog of Conivaptan, a vasopressin antagonist. While specific

safety data for Conivaptan-d4 is limited, the safety precautions for its non-deuterated

counterpart, Conivaptan hydrochloride, should be strictly followed. Conivaptan hydrochloride is

classified as a suspected reproductive toxin.[1] Therefore, handling Conivaptan-d4 requires

stringent safety measures to minimize exposure.

Hazard Identification and Safety Data
The following table summarizes the key safety information derived from the Safety Data Sheet

(SDS) for Conivaptan hydrochloride, which should be considered applicable to Conivaptan-d4
in the absence of specific data.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Reproductive

Toxicity Category

2

Health Hazard

(GHS08)
Warning

H361: Suspected

of damaging

fertility or the

unborn child.[1]

P201: Obtain

special

instructions

before use.

[1]P202: Do not

handle until all

safety

precautions have

been read and

understood.

[1]P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to create a barrier between the researcher and the

hazardous compound.[2] The following PPE is mandatory when handling Conivaptan-d4 in

solid or solution form.

Gloves: Two pairs of chemotherapy-rated gloves are required.[3] The outer glove should be

removed and disposed of as hazardous waste immediately after handling the compound.

The inner glove should be removed upon leaving the designated handling area.

Gown: A disposable gown that is shown to be resistant to hazardous drugs should be worn.

[3] The gown should be changed immediately if it becomes contaminated.

Eye and Face Protection: A face shield in combination with safety goggles provides optimal

protection from splashes and aerosols.[2][3]
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Respiratory Protection: When handling the solid compound outside of a containment device

(e.g., weighing), a NIOSH-approved N95 respirator or higher is recommended to prevent

inhalation of airborne particles.[2]

Operational Plan for Safe Handling
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

Designated Area: All handling of Conivaptan-d4, especially the solid form, must be

conducted in a designated area, such as a chemical fume hood or a Class II Biosafety

Cabinet, to control for airborne particles.[2]

Weighing: When weighing the solid compound, perform the task within a ventilated balance

enclosure or a chemical fume hood. Use disposable weigh boats.

Solubilization: If preparing a solution, add the solvent to the solid compound slowly to avoid

splashing. Conivaptan-d4 is soluble in DMSO.[4]

Containment: All experimental procedures involving Conivaptan-d4 should be performed

within a chemical fume hood.

Avoid Contamination: Use dedicated equipment (pipettes, tubes, etc.) for handling

Conivaptan-d4 solutions. If not feasible, thoroughly decontaminate equipment after use.

Labeling: All containers with Conivaptan-d4 must be clearly labeled with the compound

name, concentration, date, and appropriate hazard warnings.

All surfaces and equipment potentially contaminated with Conivaptan-d4 should be

decontaminated. A suitable decontamination solution (e.g., a high-pH solution, if compatible

with the materials) should be used, followed by a rinse with 70% ethanol and then water.

Disposal Plan
All waste generated from handling Conivaptan-d4 must be treated as hazardous chemical

waste.
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Solid Waste: Contaminated PPE (gloves, gowns), weigh boats, and other disposable

materials should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

labeled hazardous waste container. Do not pour Conivaptan-d4 waste down the drain.

Disposal Vendor: All hazardous waste must be disposed of through a licensed environmental

waste management vendor, following all local and institutional regulations. While some

deuterated compounds like heavy water can be recycled, this is not applicable to deuterated

active pharmaceutical ingredients mixed with other waste.[5][6]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operational workflow for safely handling

Conivaptan-d4 in a laboratory setting.
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Caption: Workflow for Safe Handling of Conivaptan-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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